Cas no 2229583-92-8 (3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine)
3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine
- 2229583-92-8
- 3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
- EN300-1776399
-
- Inchi: 1S/C13H23N3/c1-11(2)10-16-7-5-13(15-16)8-12-4-3-6-14-9-12/h5,7,11-12,14H,3-4,6,8-10H2,1-2H3
- InChI Key: XGFUKBSYTDRHJX-UHFFFAOYSA-N
- SMILES: N1CCCC(CC2C=CN(CC(C)C)N=2)C1
Computed Properties
- Exact Mass: 221.189197746g/mol
- Monoisotopic Mass: 221.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.8Ų
3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776399-0.05g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 0.05g |
$1464.0 | 2023-09-20 | ||
| Enamine | EN300-1776399-0.1g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 0.1g |
$1533.0 | 2023-09-20 | ||
| Enamine | EN300-1776399-0.25g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 0.25g |
$1604.0 | 2023-09-20 | ||
| Enamine | EN300-1776399-0.5g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 0.5g |
$1673.0 | 2023-09-20 | ||
| Enamine | EN300-1776399-1.0g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 1g |
$1742.0 | 2023-06-03 | ||
| Enamine | EN300-1776399-2.5g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 2.5g |
$3417.0 | 2023-09-20 | ||
| Enamine | EN300-1776399-5.0g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 5g |
$5056.0 | 2023-06-03 | ||
| Enamine | EN300-1776399-10.0g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 10g |
$7497.0 | 2023-06-03 | ||
| Enamine | EN300-1776399-1g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 1g |
$1742.0 | 2023-09-20 | ||
| Enamine | EN300-1776399-5g |
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine |
2229583-92-8 | 5g |
$5056.0 | 2023-09-20 |
3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine
Recent Advances in the Study of 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine (CAS: 2229583-92-8)
The compound 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine (CAS: 2229583-92-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole and piperidine structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.
Recent research has focused on the synthesis and optimization of 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine derivatives to enhance their biological activity and pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrazole ring and the piperidine moiety could significantly influence the compound's affinity for specific biological targets, particularly in the central nervous system (CNS). These findings suggest that this compound may hold promise for the treatment of neurological disorders, such as anxiety and depression.
In addition to its CNS activity, 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine has also been investigated for its potential anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at a leading pharmaceutical company revealed that the compound exhibits selective inhibition of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Furthermore, in vitro assays demonstrated its ability to induce apoptosis in certain cancer cell lines, highlighting its potential as a multitargeted therapeutic agent.
The pharmacokinetic and safety profiles of 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine have also been evaluated in recent studies. Data from animal models indicate that the compound has favorable bioavailability and a relatively low toxicity profile, making it a viable candidate for further development. However, researchers have noted that additional studies are needed to address potential off-target effects and to optimize dosing regimens for clinical applications.
In conclusion, the growing body of research on 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine (CAS: 2229583-92-8) underscores its potential as a versatile and promising compound in the field of medicinal chemistry. Future studies should focus on advancing its clinical translation, exploring its therapeutic applications in greater depth, and addressing any remaining challenges related to its development and use.
2229583-92-8 (3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)